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This guide provides a comprehensive functional comparison of the Cytochrome P450 86A

(CYP86A) subfamily of enzymes, primarily focusing on their roles in plant biology. These

enzymes are crucial for the biosynthesis of the protective biopolymers cutin and suberin, which

form the cuticle and suberized cell walls, respectively. Understanding the distinct and

overlapping functions of the CYP86A subfamily members is vital for research in plant

pathology, stress resistance, and the development of novel crop protection strategies.

Data Presentation: Comparative Overview of
Arabidopsis thaliana CYP86A Subfamily Enzymes
While detailed quantitative kinetic data such as kcat and Km values for the Arabidopsis

CYP86A subfamily are not extensively available in the current literature, this table summarizes

their known biological functions, primary substrates, and expression patterns based on

qualitative experimental evidence.
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Enzyme Primary Function
Preferred
Substrates
(Qualitative)

Predominant
Expression
Tissues

CYP86A1
Biosynthesis of

suberin in roots.[1][2]

C16 and C18:1 fatty

acids.[1][2]
Roots.[1]

CYP86A2
Biosynthesis of cutin

in aerial parts.[3][4]

Broad range of fatty

acids, including lauric

acid (C12:0).[3]

Shoots and most

other tissues.[3]

CYP86A4
Implicated in cutin

biosynthesis.[3][5]

ω-hydroxylates lauric

acid (C12:0).[3]

Flowers, stems, and

siliques.[3]

CYP86A7
Potential role in cutin

biosynthesis.[3]

ω-hydroxylates lauric

acid (C12:0).[3]

Flowers, stems, and

siliques.[3]

CYP86A8
Biosynthesis of

epidermal cutin.[3]

Broad range of

saturated and

unsaturated fatty

acids from C12 to

C18.[4]

Shoots and flowers.[3]

Signaling Pathways and Regulatory Networks
The biosynthesis of cutin and suberin, mediated by CYP86A enzymes, is a tightly regulated

process involving complex signaling pathways. These pathways are crucial for plant

development and defense responses.
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Upstream Regulation

Core Biosynthetic Pathway

Downstream Products & Functions

Environmental Stress
(e.g., drought, pathogens)

MYB Transcription Factors
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Developmental Cues

CYP86A Subfamily
(ω-hydroxylation)

Transcriptional
Activation

Fatty Acids
(C16/C18)

Substrate
ω-Hydroxy Fatty Acids

Product Further Modification &
Polymerization

Cutin

Suberin

Plant Protection
(Biotic & Abiotic Stress)
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Cloning and Expression

Enzyme Preparation

Activity Analysis

Data Interpretation

1. Gene Cloning into
Baculovirus Transfer Vector

2. Recombinant Bacmid
Generation in E. coli

3. Transfection of
Insect Cells

4. Large-Scale Protein
Expression

5. Harvest of
Infected Cells

6. Microsome
Isolation

7. In Vitro Fatty Acid
Hydroxylation Assay

8. Product Extraction
and Derivatization

9. GC-MS Analysis

10. Identification and
Quantification of Products

11. Determination of
Substrate Specificity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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